Cas no 453557-67-0 (2,2,2-Trichloro-1-4-(4-fluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone)

• Product Name: 2,2,2-Trichloro-1-4-(4-fluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone
• CAS No: 453557-67-0
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• MDL: MFCD03001281
• CID: 3061125
• PubChem ID: 2783062
• Update Time: 2025-04-21

2,2,2-Trichloro-1-4-(4-fluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trichloro-1-[4-(4-fluorobenzoyl)-1H-pyrrol-2-yl]-1-ethanone
• 2,2,2-Trichloro-1-(4-(4-fluorobenzoyl)-1H-pyrrol-2-yl)ethan-1-one
• 4-(4-fluorobenzoyl)-2-(trichloroacetyl)-1h-pyrrole
• 2,2,2-trichloro-1-[4-(4-fluorobenzoyl)-1H-pyrrol-2-yl]ethanone
• 453557-67-0
• CS-0358911
• 7R-0269
• DTXSID901177651
• 2,2,2-trichloro-1-[4-(4-fluorobenzoyl)-1H-pyrrol-2-yl]ethan-1-one
• 2,2,2-trichloro-1-(4-(4-fluorobenzoyl)-1H-pyrrol-2-yl)ethanone
• MFCD03001281
• AKOS005071045
• 2,2,2-Trichloro-1-4-(4-fluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone

• MDL： MFCD03001281
• Inchi： 1S/C13H7Cl3FNO2/c14-13(15,16)12(20)10-5-8(6-18-10)11(19)7-1-3-9(17)4-2-7/h1-6,18H
• InChI Key： DSGDPASOJJFYRF-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC(C(C2C=CC(=CC=2)F)=O)=CN1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 332.952640Da
• Monoisotopic Mass: 332.952640Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Melting Point: 202-204°C

2,2,2-Trichloro-1-4-(4-fluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT